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Compound of Interest

Compound Name: Isobutyramide

Cat. No.: B7769049 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Isobutyramide, including detailed operational and disposal plans to foster a culture of

safety and compliance.

Immediate Safety and Hazard Information
Isobutyramide is a chemical compound that requires careful handling due to its potential

health effects. It is classified as harmful if swallowed and can cause significant skin and eye

irritation.[1][2] Inhalation of dust may lead to respiratory tract irritation.[1][2][3]

Key Hazard Information:
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Hazard
Classification

Description GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1][4]
orbent Warning

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation.

[1][2]
orbent Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

Causes serious eye

irritation.[1][2]
orbent Warning

Specific Target Organ

Toxicity (Single

Exposure) (Category

3)

May cause respiratory

irritation.[1][2]
orbent Warning

Physical and Chemical Properties:

Property Value

Appearance White crystalline powder[3]

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [1]

Melting Point 127 - 130 °C (260.6 - 266 °F)[1]

Boiling Point 216 - 220 °C (420.8 - 428 °F)[5]

Solubility Slight solubility in water and ethanol[6]

Toxicological Data:
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Endpoint Value Source

LD50/LC50 >10,000 mg/kg [3]

LD50/LC50 Not available [4]

Note: There is conflicting information regarding the LD50/LC50 value. It is prudent to handle

the substance with care, assuming a degree of toxicity.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls
Work in a well-ventilated area.[3][4] Facilities should be equipped with an eyewash station

and a safety shower.[3]

Use a fume hood or other ventilated enclosure, especially when generating dust.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Isobutyramide:
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PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][3][4]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[3] Nitrile rubber gloves are

recommended.[5] Wear appropriate protective

clothing, such as a lab coat, to prevent skin

exposure.[3]

Respiratory Protection

If dust is generated or if working in an area with

inadequate ventilation, a NIOSH-approved

respirator should be used in accordance with

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149.[3]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area is clean and uncluttered.

Dispensing: Minimize dust generation and accumulation when weighing or transferring the

powder.[3]

Hygiene: Wash hands thoroughly after handling.[3][4] Do not eat, drink, or smoke in the work

area.[4] Remove contaminated clothing and wash it before reuse.[3]

Storage Plan
Store in a tightly closed container.[3][6]

Keep in a cool, dry, and well-ventilated area.[3][4][6]

Store away from incompatible substances, which include:
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Acids[1][3]

Bases[1][3]

Strong oxidizing agents[1][3]

Strong reducing agents[1][3]

Emergency and Disposal Plan
A clear and concise plan for emergencies and waste disposal is critical for maintaining a safe

laboratory.

First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1][3]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[3]

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[1] Rinse mouth.[1][4] Do NOT

induce vomiting. If the person is conscious and

alert, give 2-4 cupfuls of milk or water.[3]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[1][3]

Spill Response
Evacuate: Evacuate personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled material.[3]

Collect: Place the swept-up material into a suitable, labeled container for disposal.[3]

Clean: Clean the spill area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

Disposal Plan
Isobutyramide is not listed as a RCRA hazardous waste.[4] However, all chemical waste must

be disposed of in accordance with federal, state, and local regulations.

Step-by-Step Disposal Guidance:

Waste Collection: Collect Isobutyramide waste and any contaminated materials (e.g.,

gloves, weighing paper) in a clearly labeled, sealed container.

Waste Characterization: While not a listed RCRA hazardous waste, it is the generator's

responsibility to determine if the waste exhibits any hazardous characteristics (ignitability,

corrosivity, reactivity, toxicity).

Consult Regulations: Consult your institution's Environmental Health and Safety (EHS) office

and local hazardous waste regulations for specific disposal requirements.[4]

Arrange for Pickup: Dispose of the waste through an approved chemical waste disposal

contractor. Do not dispose of Isobutyramide down the sanitary sewer. The recommendation

is to dispose of contents/container to an approved waste disposal plant.[1][5]

Safe Handling Workflow for Isobutyramide
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Start: Handling Isobutyramide

1. Assess Hazards
(Review SDS)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Prepare Work Area
(Ventilation, Eyewash/Shower Access)

4. Handle Isobutyramide
(Minimize Dust, No Food/Drink)

5. Store Properly
(Cool, Dry, Ventilated, Tightly Sealed)

Post-Handling

Spill Occurs Exposure Occurs

6. Waste Disposal
(Collect, Label, Consult EHS)

Generate Waste

Spill Response Protocol

Yes

Cleanup Complete

First-Aid Measures

Yes

Seek Medical Attention

End: Safe Completion

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Isobutyramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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